Cas no 62717-78-6 (2-(2-methoxyphenyl)oxirane)

• Product Name: 2-(2-methoxyphenyl)oxirane
• CAS No: 62717-78-6
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD03425833
• CID: 434270
• PubChem ID: 11355572
• Update Time: 2025-04-19

2-(2-methoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, (2-methoxyphenyl)-
• 2-(2-methoxyphenyl)oxirane
• 2-(2-Methoxy-phenyl)-oxirane
• (2-Methoxyphenyl)oxirane
• 2-(o-methoxyphenyl)oxirane
• 2-methoxystyrene oxide
• o-methoxyphenyloxirane
• o-methoxystyrene oxide
• Oxirane,(2-methoxyphenyl)
• EN300-73743
• Oxirane, (2-methoxyphenyl)- pound>>o-methoxystyrene oxide
• (R)-Glycidylphenylether
• MFCD03425833
• CS-0047012
• SY252925
• (s)-2-(2-methoxyphenyl)oxirane
• Oxirane, (2-methoxyphenyl)-, (-)- (9CI)
• DTXSID40463256
• 62717-78-6
• (S)-Glycidylphenylether
• AKOS000149647
• BCP30462
• SCHEMBL935859
• AMY31018
• SY343769
• J-505659
• W15485
• MFCD06795821
• AKOS016362245
• PB47958
• A1-00117
• 141303-38-0
• JAIRKHCPVDKYCX-UHFFFAOYSA-N
• NS-01148
• oxirane, (2-methoxyphenyl)-, (-)-
• DB-103491

• MDL： MFCD03425833
• Inchi： 1S/C9H10O2/c1-10-8-5-3-2-4-7(8)9-6-11-9/h2-5,9H,6H2,1H3
• InChI Key： JAIRKHCPVDKYCX-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76000
• LogP: 1.76650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles